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Compound of Interest

Compound Name: Mupirocin (calcium hydrate)

Cat. No.: B14792834

Get Quote

Executive Summary
In pharmaceutical development, the distinction between a free acid active pharmaceutical

ingredient (API) and its salt forms is critical for dosage accuracy.[1][2][3] Mupirocin Calcium

Hydrate represents a specific challenge due to its 2:1 stoichiometry (ligand:metal) and its

hydration state.[1][2]

This guide provides a definitive breakdown of the molecular weight (MW) and formula

calculation for Mupirocin Calcium Dihydrate, the standard pharmacopeial form used in

intranasal formulations (e.g., Bactroban).[1][2][3] It bridges the gap between theoretical

stoichiometry and practical analytical verification (USP/EP methods).[1][2]

Molecular Architecture & Stoichiometry
Unlike simple 1:1 salts, Mupirocin Calcium is formed by the coordination of two mupirocin

anions to a single divalent calcium cation. Furthermore, the stable crystalline form is a

dihydrate.[1]
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Mupirocin (Free Acid): A monocarboxylic acid.[1][2]

Formula:

[1][2][4][5][6]

MW: ~500.62 g/mol [2][5]

Calcium (Cation): Divalent metal (

).[1][2][3]

MW: ~40.08 g/mol [2][5]

Water (Hydrate): Two molecules per crystal unit.[1][2][3]

MW: ~18.02 g/mol [2]

The Assembly Logic
To form the salt, the carboxylic acid proton (

) on the mupirocin molecule is displaced.[1][2][3] Since Calcium is divalent (

), it requires two mupirocin anions (

each) to achieve charge neutrality.[1][2] [1][2]

Step-by-Step Calculation
The following derivation uses IUPAC standard atomic weights to ensure precision suitable for

Certificate of Analysis (CoA) generation.

Table 1: Atomic Weight Constants
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Element Symbol
Atomic Weight (
g/mol )

Source

Carbon C 12.011 IUPAC

Hydrogen H 1.008 IUPAC

Oxygen O 15.999 IUPAC

Calcium Ca 40.078 IUPAC

Mupirocin Anion Calculation
First, calculate the weight of the mupirocin molecule minus the acidic proton.[1]

Mupirocin Acid (

): 500.62 g/mol [1][2][5]

Loss of Proton (

):

(Mupirocinate Anion)[1][2]

Anhydrous Salt Calculation
Combine two anions with one calcium atom.[1][2]

[1][2]

(Anhydrous Mupirocin Calcium)[1][2]

Final Dihydrate Calculation
Add the two water molecules of crystallization.[1][2][3]

[1][2]

[1][2]
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Final Formula Derivation
Summing the atoms:

Carbons:

Hydrogens:

[1][2]

Oxygens:

[1][2]

Calcium: 1[5]

Final Molecular Formula:

[1][2]

Visualization: Stoichiometric Assembly
The following diagram illustrates the hierarchical assembly of the final pharmaceutical

substance.
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Figure 1: Stoichiometric assembly of Mupirocin Calcium Dihydrate showing the convergence of

ligand, metal, and solvent.[1][2][3]
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Analytical Validation (The "Self-Validating" Protocol)
[1][2]
Theoretical calculations must be validated by experimental data. In a regulated environment

(GMP), the identity of Mupirocin Calcium Dihydrate is confirmed via a triangulation of three

assays.

Protocol: Water Content Determination (USP <921>)
To confirm the "Dihydrate" status, we calculate the theoretical water content and compare it to

the USP specification.[1][2]

Theoretical Water %:

[1][2]

USP Specification: 3.0% to 4.5% [1].[1][2]

Methodology: Use Karl Fischer (Volumetric) titration.[1][2]

Solvent: Methanol (Mupirocin Calcium is soluble in Methanol).[1][2][3]

Sample: ~100-200 mg accurately weighed.

Endpoint: Electrometric.

Result Interpretation: A result between 3.0-4.5% confirms the dihydrate lattice.[1][2] Values

<3.0% indicate dehydration; >4.5% indicates hygroscopic surface moisture.[1][2]

Protocol: Potency Calculation (Free Acid Equivalent)
Formulators often dose based on "Free Acid" activity, not the salt weight.[1][2][3] You must

calculate the Salt-to-Base Conversion Factor.[1][2]

[1][2]

Application: To deliver 20 mg of Mupirocin (active moiety), you must weigh:

[1][2]
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Analytical Decision Tree
The following workflow ensures the material meets the specific stoichiometric definition derived

above.

Raw Material Sample
(Mupirocin Calcium)

Karl Fischer Titration
(USP <921>)

HPLC Assay
(USP <621>)

Calcium Flame Test
(USP <191>)

Water Content
3.0% - 4.5%?

Potency (Anhydrous)
865 - 936 µg/mg?Positive Ca2+?

RELEASE
Confirmed Dihydrate

Yes

REJECT
Stoichiometry Mismatch

No YesNoYesNo

Click to download full resolution via product page

Figure 2: Analytical decision matrix for validating Mupirocin Calcium stoichiometry in a QC

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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